Cas no 1106672-45-0 (ethyl 4-5-(thiophen-2-yl)-1H-pyrazole-3-carbonylpiperazine-1-carboxylate)

Ethyl 4-[5-(thiophen-2-yl)-1H-pyrazole-3-carbonyl]piperazine-1-carboxylate is a heterocyclic compound featuring a pyrazole core linked to a thiophene moiety and a piperazine carboxylate ester. This structure imparts versatility in medicinal chemistry and drug development, particularly as a potential intermediate for biologically active molecules. The presence of both pyrazole and thiophene groups suggests potential applications in designing kinase inhibitors or antimicrobial agents, leveraging their electron-rich aromatic systems. The piperazine ring enhances solubility and bioavailability, while the ethyl carboxylate group offers flexibility for further derivatization. Its well-defined synthetic route and stable crystalline form make it suitable for research in pharmacophore optimization and structure-activity relationship studies.

ethyl 4-5-(thiophen-2-yl)-1H-pyrazole-3-carbonylpiperazine-1-carboxylate structure

1106672-45-0 structure

Product Name:ethyl 4-5-(thiophen-2-yl)-1H-pyrazole-3-carbonylpiperazine-1-carboxylate

CAS No:1106672-45-0

MF:C₁₅H₁₈N₄O₃S

MW:334.393421649933

CID:6443931

PubChem ID:19514966

Update Time:2025-06-06

ethyl 4-5-(thiophen-2-yl)-1H-pyrazole-3-carbonylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 4-5-(thiophen-2-yl)-1H-pyrazole-3-carbonylpiperazine-1-carboxylate
- AKOS001919405
- ethyl 4-[3-(thiophen-2-yl)-1H-pyrazole-5-carbonyl]piperazine-1-carboxylate
- CCG-167635
- F5791-3438
- ethyl 4-(5-(thiophen-2-yl)-1H-pyrazole-3-carbonyl)piperazine-1-carboxylate
- 1106672-45-0
- VU0521072-1
- ethyl 4-[5-(thiophen-2-yl)-1H-pyrazole-3-carbonyl]piperazine-1-carboxylate
- AKOS005650165
- ethyl 4-(5-thiophen-2-yl-1H-pyrazole-3-carbonyl)piperazine-1-carboxylate
- Inchi： 1S/C15H18N4O3S/c1-2-22-15(21)19-7-5-18(6-8-19)14(20)12-10-11(16-17-12)13-4-3-9-23-13/h3-4,9-10H,2,5-8H2,1H3,(H,16,17)
- InChI Key： BTMJDZZARCUNPU-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C1=CC(C(N2CCN(C(=O)OCC)CC2)=O)=NN1

Computed Properties

Exact Mass: 334.10996162g/mol
Monoisotopic Mass: 334.10996162g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 442
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 107Å²

ethyl 4-5-(thiophen-2-yl)-1H-pyrazole-3-carbonylpiperazine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5791-3438-2μmol	ethyl 4-[5-(thiophen-2-yl)-1H-pyrazole-3-carbonyl]piperazine-1-carboxylate	1106672-45-0	2μmol	$57.0	2023-09-09
Life Chemicals	F5791-3438-5μmol	ethyl 4-[5-(thiophen-2-yl)-1H-pyrazole-3-carbonyl]piperazine-1-carboxylate	1106672-45-0	5μmol	$63.0	2023-09-09
Life Chemicals	F5791-3438-10μmol	ethyl 4-[5-(thiophen-2-yl)-1H-pyrazole-3-carbonyl]piperazine-1-carboxylate	1106672-45-0	10μmol	$69.0	2023-09-09
Life Chemicals	F5791-3438-20μmol	ethyl 4-[5-(thiophen-2-yl)-1H-pyrazole-3-carbonyl]piperazine-1-carboxylate	1106672-45-0	20μmol	$79.0	2023-09-09
Life Chemicals	F5791-3438-1mg	ethyl 4-[5-(thiophen-2-yl)-1H-pyrazole-3-carbonyl]piperazine-1-carboxylate	1106672-45-0	1mg	$54.0	2023-09-09
Life Chemicals	F5791-3438-2mg	ethyl 4-[5-(thiophen-2-yl)-1H-pyrazole-3-carbonyl]piperazine-1-carboxylate	1106672-45-0	2mg	$59.0	2023-09-09
Life Chemicals	F5791-3438-3mg	ethyl 4-[5-(thiophen-2-yl)-1H-pyrazole-3-carbonyl]piperazine-1-carboxylate	1106672-45-0	3mg	$63.0	2023-09-09
Life Chemicals	F5791-3438-4mg	ethyl 4-[5-(thiophen-2-yl)-1H-pyrazole-3-carbonyl]piperazine-1-carboxylate	1106672-45-0	4mg	$66.0	2023-09-09
Life Chemicals	F5791-3438-5mg	ethyl 4-[5-(thiophen-2-yl)-1H-pyrazole-3-carbonyl]piperazine-1-carboxylate	1106672-45-0	5mg	$69.0	2023-09-09
Life Chemicals	F5791-3438-10mg	ethyl 4-[5-(thiophen-2-yl)-1H-pyrazole-3-carbonyl]piperazine-1-carboxylate	1106672-45-0	10mg	$79.0	2023-09-09